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Compound of Interest

Compound Name: TPOP146

Cat. No.: B15572498

Get Quote

This technical guide addresses the inquiry on "TPOP146 for probing TSPO function." However,

a comprehensive review of scientific literature and chemical supplier databases reveals a

significant discrepancy regarding the molecular target of TPOP146. Publicly available data,

including a specific CAS number, overwhelmingly identify TPOP146 as a selective inhibitor of

the CBP/p300 bromodomain, an epigenetic regulator. There is no peer-reviewed scientific

evidence to support its function as a probe for the Translocator Protein (TSPO).

Therefore, this document is structured in two parts to provide a thorough and accurate

resource:

Part 1: TPOP146 as a CBP/p300 Bromodomain Inhibitor. This section serves as an in-depth

technical guide on the known entity TPOP146 (CAS 2018300-62-2). It details its mechanism

of action, quantitative binding data, relevant signaling pathways, and standard experimental

protocols for its characterization.

Part 2: A General Technical Guide for Probing TSPO Function. This section fulfills the user's

interest in the methodology of using a chemical probe for TSPO. It describes the function of

TSPO, provides quantitative data for well-established TSPO ligands as examples, and

outlines the experimental workflows used to characterize such probes.
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This dual approach ensures that the information provided is scientifically accurate while still

addressing the methodological aspects of the original query.

Part 1: TPOP146 - A Selective CBP/p300
Bromodomain Inhibitor
TPOP146 (CAS 2018300-62-2) is a selective, benzoxazepine-based chemical probe that

targets the bromodomains of the homologous histone acetyltransferases (HATs) CREB-binding

protein (CBP) and p300.[1] These proteins are crucial transcriptional co-activators that regulate

gene expression by acetylating histones and other proteins.[1][2] The bromodomain of

CBP/p300 specifically recognizes acetylated lysine residues, tethering the complex to

chromatin to facilitate transcription. By competitively binding to this acetyl-lysine pocket,

TPOP146 disrupts the assembly of transcription complexes at specific gene loci, thereby

modulating the expression of genes involved in proliferation and survival, such as MYC and

androgen receptor (AR) targets.[1][3][4]

Quantitative Data for TPOP146 and Related CBP/p300
Inhibitors
The following table summarizes the binding affinity of TPOP146 for its primary target and key

selectivity counter-screen. For context, data for other common CBP/p300 inhibitors are also

included.
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Compound
Target
Domain

Target
Protein

Parameter Value
Reference(s
)

TPOP146
Bromodomai

n
CBP Kd 134 nM [3][5][6]

Bromodomai

n
BRD4(1) Kd

5.02 µM

(>37-fold

selective)

[5][6]

C646 HAT Domain p300 Ki 400 nM [7][8]

GNE-049
Bromodomai

n
CBP IC50 1.1 nM [2][4]

Bromodomai

n
p300 IC50 2.3 nM [2][4]

Cell-based

MV-4-11 cells

(MYC

expression)

EC50 14 nM [4]

Signaling Pathway Visualization
The diagram below illustrates the mechanism of CBP/p300 as a transcriptional co-activator and

the inhibitory action of TPOP146.
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Mechanism of CBP/p300 inhibition by TPOP146.

Experimental Protocols
This protocol outlines a standard method to determine the concentration of TPOP146 that

inhibits cell proliferation by 50% (IC50).

Cell Seeding: Seed cancer cells (e.g., MV-4-11, LNCaP) into a 96-well plate at a density of

5,000-10,000 cells/well in complete culture medium and incubate for 24 hours to allow for
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adherence.[7]

Compound Preparation: Prepare a stock solution of TPOP146 in DMSO. Create a series of

2-fold serial dilutions in culture medium to cover a broad concentration range (e.g., 1 nM to

10 µM). Include a vehicle control (DMSO at the highest concentration used).[7]

Treatment: Remove the medium from the cells and add 100 µL of the TPOP146 dilutions or

vehicle control to the appropriate wells.

Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.

Viability Measurement: Add a viability reagent such as MTT or a resazurin-based reagent

(e.g., CellTiter-Glo®) to each well according to the manufacturer's instructions. Incubate for

the recommended time (e.g., 1-4 hours).

Data Acquisition: Measure absorbance or luminescence using a microplate reader.

Data Analysis: Normalize the data to the vehicle-treated control wells (representing 100%

viability). Plot the normalized response against the logarithm of the TPOP146 concentration

and fit the data using a non-linear regression model (e.g., four-parameter logistic curve) to

calculate the IC50 value.

This protocol determines if TPOP146 engages its target in cells by measuring changes in

histone H3 lysine 27 acetylation (H3K27ac), a direct product of CBP/p300 activity, at a specific

gene promoter like MYC.[7]

Cell Treatment: Culture cells to ~80% confluency and treat with TPOP146 at a relevant

concentration (e.g., 1 µM) or vehicle control for 6-24 hours.

Cross-linking: Add formaldehyde directly to the culture medium to a final concentration of 1%

and incubate for 10 minutes at room temperature to cross-link proteins to DNA. Quench the

reaction by adding glycine.

Cell Lysis and Chromatin Shearing: Harvest and lyse the cells to isolate the nuclei. Shear the

chromatin into fragments of 200-1000 bp using sonication or enzymatic digestion.
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Immunoprecipitation: Pre-clear the chromatin lysate with Protein A/G beads. Incubate the

cleared lysate overnight at 4°C with an antibody specific for H3K27ac. Use a non-specific

IgG as a negative control.

Immune Complex Capture: Add Protein A/G magnetic beads to the antibody-chromatin

mixture to capture the immune complexes.

Washing and Elution: Wash the beads extensively to remove non-specifically bound

chromatin. Elute the chromatin from the antibody/bead complex.

Reverse Cross-linking and DNA Purification: Reverse the formaldehyde cross-links by

heating the eluate at 65°C. Treat with RNase A and Proteinase K, then purify the DNA using

a standard column-based kit.

Analysis by qPCR: Use the purified DNA as a template for quantitative PCR (qPCR) with

primers designed to amplify the promoter or enhancer region of a known CBP/p300 target

gene (e.g., MYC). Analyze the relative enrichment of H3K27ac at the target site in TPOP146-

treated samples compared to vehicle-treated samples.

Part 2: Probing Translocator Protein (TSPO)
Function - A General Guide
The Translocator Protein (TSPO) is an 18 kDa protein primarily located on the outer

mitochondrial membrane.[9][10] It is involved in several key cellular processes, including the

transport of cholesterol into mitochondria (a rate-limiting step in steroidogenesis), regulation of

apoptosis, and mitochondrial bioenergetics.[11][12] TSPO expression is low in the healthy brain

but is significantly upregulated in activated microglia and macrophages during

neuroinflammation, making it a valuable biomarker for neurological diseases.[10][13]

Quantitative Data for Exemplary TSPO Ligands
Probing TSPO function requires well-characterized ligands with high affinity and selectivity. The

following table provides binding data for several widely used TSPO ligands.
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Ligand
Chemical
Class

Parameter
Value (Ki,
nM)

Notes
Reference(s
)

(R)-PK11195
Isoquinoline

Carboxamide
Ki ~3-10

Prototypical

"first-

generation"

ligand.

[14][15]

Ro5-4864
Benzodiazepi

ne
Ki ~1-3

"Agonist"

ligand,

stimulates

steroidogene

sis.

[15][16]

PBR28 Aryloxyanilide Ki (HAB) ~2.2-2.9

"Second-

generation"

ligand,

sensitive to

rs6971

polymorphis

m.

[17]

Ki (LAB) ~187-237

LAB: Low-

Affinity

Binder; HAB:

High-Affinity

Binder.

[17]

DAA1106
Phenoxyphen

ylacetamide
Ki ~0.04-0.19

High-affinity

"second-

generation"

ligand.

[14]

CB251
Imidazopyridi

ne Acetamide
Ki 0.27

High-affinity

ligand

developed for

PET imaging.

[18]

Signaling & Functional Pathway Visualization
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The diagram below outlines the central functions of TSPO at the mitochondrial level.
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Key functions of the Translocator Protein (TSPO).

Experimental Protocols
This protocol is a standard method to determine the binding affinity (Ki) of a novel, non-

radiolabeled compound (like a hypothetical TSPO probe) by measuring its ability to compete
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with a known radioligand for binding to TSPO.

Tissue/Cell Preparation: Prepare mitochondrial fractions from a tissue with high TSPO

expression (e.g., rat kidney) or from cells overexpressing human TSPO. Homogenize the

tissue in a suitable buffer and perform differential centrifugation to isolate the mitochondrial

pellet. Resuspend the pellet in assay buffer.

Assay Setup: In a 96-well plate, set up the assay in triplicate. Include wells for:

Total Binding: Radioligand + assay buffer.

Non-specific Binding (NSB): Radioligand + a high concentration of a known, potent TSPO

ligand (e.g., 10 µM PK11195) to saturate all specific binding sites.

Competition: Radioligand + serial dilutions of the novel test compound (e.g., from 0.1 nM

to 10 µM).

Reagent Addition: Add the mitochondrial preparation (protein concentration typically 10-50 µ

g/well ) to all wells. Add a fixed, low concentration of a suitable TSPO radioligand (e.g.,

[3H]PK11195 at ~1 nM) to all wells.

Incubation: Incubate the plate for 60-90 minutes at room temperature with gentle agitation to

reach binding equilibrium.

Harvesting: Rapidly terminate the binding reaction by filtering the contents of each well

through a glass fiber filter mat using a cell harvester. This separates the bound radioligand

(trapped on the filter) from the unbound radioligand.

Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining

unbound radioligand.

Detection: Dry the filter mats, add scintillation cocktail, and measure the radioactivity (in

counts per minute, CPM) using a microplate scintillation counter.

Data Analysis:

Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).
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For the competition wells, calculate the percentage of specific binding at each

concentration of the test compound.

Plot the percentage of specific binding against the logarithm of the test compound

concentration to generate a competition curve.

Use non-linear regression to determine the IC50 of the test compound.

Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 +

[L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant

for TSPO.

The development of a TSPO probe for in vivo imaging with Positron Emission Tomography

(PET) follows a rigorous workflow.
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1. Lead Compound
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• Design novel ligand
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• Determine radiochemical purity

5. Clinical Translation
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• Dosimetry & toxicology studies
• First-in-human PET scans

• Quantification & kinetic modeling
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Workflow for the development of a TSPO PET imaging probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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